Cas no 1807394-26-8 (3,4-Bis(trifluoromethyl)-2-bromocinnamic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid
• CAS No: 1807394-26-8
• MF: C₁₁H₅BrF₆O₂
• MW: 363.050623655319
• CID: 4973532
• Update Time: 2025-11-01

3,4-Bis(trifluoromethyl)-2-bromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid

• Inchi： 1S/C11H5BrF6O2/c12-9-5(2-4-7(19)20)1-3-6(10(13,14)15)8(9)11(16,17)18/h1-4H,(H,19,20)/b4-2+
• InChI Key： SWQYFQHXWFXRCH-DUXPYHPUSA-N
• SMILES： BrC1=C(/C=C/C(=O)O)C=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Additional information on 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid

3,4-Bis(trifluoromethyl)-2-bromocinnamic Acid (CAS No. 1807394-26-8): An Overview of a Promising Compound in Medicinal Chemistry

3,4-Bis(trifluoromethyl)-2-bromocinnamic acid (CAS No. 1807394-26-8) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinctive structure featuring two trifluoromethyl groups and a bromine atom, holds potential applications in various therapeutic areas. This article aims to provide a comprehensive overview of 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

3,4-Bis(trifluoromethyl)-2-bromocinnamic acid is a substituted cinnamic acid with the molecular formula C₁₁H₅BrF₆O₂. The presence of the trifluoromethyl groups and the bromine atom imparts unique chemical properties to this compound. The trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The bromine atom, on the other hand, can participate in various chemical reactions and is often used as a functional group for further derivatization.

The compound is typically synthesized through a series of well-defined chemical reactions. One common approach involves the reaction of 3,4-bis(trifluoromethyl)benzaldehyde with bromoacetic acid in the presence of a suitable catalyst. This method yields high purity 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid, making it suitable for further applications in medicinal chemistry.

Biological Activities and Therapeutic Potential

3,4-Bis(trifluoromethyl)-2-bromocinnamic acid has been the subject of extensive research due to its potential therapeutic applications. Recent studies have highlighted its activity in several biological systems, including anti-inflammatory, anti-cancer, and anti-viral properties.

In the context of anti-inflammatory activity, 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

In cancer research, 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid has demonstrated promising anti-cancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been found to inhibit angiogenesis by targeting VEGF signaling pathways. These properties make it a potential lead compound for the development of novel anti-cancer therapies.

Anti-viral activity is another area where 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid has shown promise. Research has indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism behind this activity is not yet fully understood but is thought to involve interference with viral entry or replication processes.

Clinical Trials and Future Directions

The promising biological activities of 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety and efficacy in animal models of inflammation and cancer. These findings have paved the way for further clinical trials to assess its potential therapeutic benefits in humans.

Ongoing clinical trials are focused on evaluating the safety and efficacy of 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid in treating various conditions. Early results from these trials are encouraging and suggest that this compound could be a valuable addition to existing treatment options.

In addition to its therapeutic applications, 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid is also being explored for use as a research tool in biochemical and pharmacological studies. Its unique structure and properties make it an excellent candidate for investigating various biological processes at the molecular level.

Synthesis Methods and Industrial Applications

The synthesis of 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid involves several well-established chemical reactions. One common method involves the condensation of 3,4-bis(trifluoromethyl)benzaldehyde with bromoacetic acid in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds under mild conditions and yields high purity product.

In industrial settings, the synthesis of this compound can be scaled up using continuous flow reactors or batch reactors equipped with advanced process control systems. These methods ensure consistent quality and high yield production, making it feasible for large-scale manufacturing.

Beyond its use in medicinal chemistry, 3,4-Bis(trifluoromethyl)-2-bromocinnamic acid has potential applications in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a functional material or as a reagent in analytical methods requiring high sensitivity and selectivity.

Safety Considerations and Regulatory Status strong> p > p >While 3 , 4 - Bis ( trifluoromethyl ) - 2 - bromocinnamic acid strong > exhibits promising biological activities , it is important to consider safety aspects during its handling , storage , and use . Like many organic compounds , it should be handled with appropriate personal protective equipment ( PPE ) such as gloves , goggles , and lab coats . Additionally , proper ventilation should be maintained when working with this compound to prevent inhalation exposure . p > p >From a regulatory perspective ,< strong > 3 , 4 - Bis ( trifluoromethyl ) - 2 - bromocinnamic acid strong > is not currently classified as a hazardous substance under major regulatory frameworks such as OSHA or REACH . However , ongoing research may lead to changes in its regulatory status based on new findings regarding its safety profile . p > p >< strong >Conclusion strong > p > p >< strong > 3 , 4 - Bis ( trifluoromethyl ) - 2 - bromocinnamic acid strong > ( CAS No . 1807394 - 26 - 8 ) represents an exciting development in medicinal chemistry with potential applications across multiple therapeutic areas . Its unique chemical structure imparts valuable properties that make it suitable for further exploration in drug discovery efforts . Ongoing research continues to uncover new insights into its biological activities , paving the way for future clinical applications . As more data becomes available , this compound may prove to be a valuable asset in addressing unmet medical needs . p > article > < / response >